Cas no 1361647-59-7 (3,6-Bis(perchlorophenyl)picolinic acid)

• Product Name: 3,6-Bis(perchlorophenyl)picolinic acid
• CAS No: 1361647-59-7
• MF: C₁₈H₃Cl₁₀NO₂
• MW: 619.751915216446
• CID: 4969127
• Update Time: 2025-06-08

3,6-Bis(perchlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3,6-Bis(perchlorophenyl)picolinic acid

• Inchi： 1S/C18H3Cl10NO2/c19-7-5(8(20)12(24)15(27)11(7)23)3-1-2-4(29-17(3)18(30)31)6-9(21)13(25)16(28)14(26)10(6)22/h1-2H,(H,30,31)
• InChI Key： BWTJVTGPDUERBK-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CC(C2C(=C(C(=C(C=2Cl)Cl)Cl)Cl)Cl)=NC=1C(=O)O)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 629
• XLogP3: 10.3
• Topological Polar Surface Area: 50.2

Additional information on 3,6-Bis(perchlorophenyl)picolinic acid

Comprehensive Overview of 3,6-Bis(perchlorophenyl)picolinic acid (CAS No. 1361647-59-7)

3,6-Bis(perchlorophenyl)picolinic acid (CAS No. 1361647-59-7) is a highly specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in advanced material science and pharmaceutical research. This compound, characterized by its perchlorinated phenyl groups attached to a picolinic acid backbone, exhibits remarkable stability and reactivity, making it a subject of interest for researchers exploring novel heterocyclic compounds and functionalized aromatics.

The molecular structure of 3,6-Bis(perchlorophenyl)picolinic acid features two perchlorophenyl moieties symmetrically positioned on a pyridine-2-carboxylic acid scaffold. This arrangement not only enhances its electronic properties but also contributes to its utility in catalysis and ligand design. Recent studies have highlighted its potential role in metal-organic frameworks (MOFs), where its electron-withdrawing groups can modulate the electronic environment of coordinated metals, a topic frequently searched in AI-driven material discovery platforms.

In the context of green chemistry and sustainable synthesis, 3,6-Bis(perchlorophenyl)picolinic acid has been investigated for its ability to facilitate C-H activation reactions, a trending research area in organic synthesis. Its perchlorinated groups are known to influence reaction kinetics, a feature often queried in computational chemistry databases. Additionally, its compatibility with photocatalysis aligns with the growing demand for energy-efficient chemical processes, a hot topic in academic and industrial forums.

From a pharmaceutical perspective, derivatives of picolinic acid are widely explored for their bioactivity, and the introduction of perchlorophenyl groups in 3,6-Bis(perchlorophenyl)picolinic acid opens new avenues for drug design. Researchers are particularly interested in its potential as a chelating agent or enzyme inhibitor, given its ability to interact with metalloproteins. This aligns with frequent searches on structure-activity relationships (SAR) and targeted therapy in medicinal chemistry.

The compound's thermal stability and solubility profile make it suitable for high-performance polymers and electronic materials, addressing queries related to advanced material applications. Its electron-deficient nature is also relevant to optoelectronics, a field increasingly explored in AI-assisted material screening. Furthermore, its crystallographic properties have been studied using X-ray diffraction, a technique often discussed in molecular characterization forums.

In summary, 3,6-Bis(perchlorophenyl)picolinic acid (CAS No. 1361647-59-7) represents a versatile compound with cross-disciplinary relevance. Its structural uniqueness and functional adaptability position it as a promising candidate for innovations in material science, catalysis, and pharmaceutical development, addressing many trending topics in modern scientific research.